Cas no 6641-43-6 (2-piperidin-1-yl-3-pyrrolidin-1-ylquinoxaline)

• Product Name: 2-piperidin-1-yl-3-pyrrolidin-1-ylquinoxaline
• CAS No: 6641-43-6
• MF: C₁₇H₂₂N₄
• MW: 282.383383274078
• CID: 1709845
• PubChem ID: 240826
• Update Time: 2025-04-21

2-piperidin-1-yl-3-pyrrolidin-1-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-piperidin-1-yl-3-pyrrolidin-1-ylquinoxaline
• 2-Piperidino-3-pyrrolidino-chinoxalin
• 2-(piperidin-1-yl)-3-(pyrrolidin-1-yl)quinoxaline
• NSC47609
• AC1L661J
• CTK5C4678
• AC1Q4WHY
• 2-piperidin-1-yl-3-pyrrolidin-1-yl-quinoxaline
• MLS002667117
• 2-Pyrrolidino-3-piperidino-chinoxalin
• HMS3088J16
• AR-1C9722
• 2-Piperidino-3-pyrrolidino-chinoxalin; 2-(piperidin-1-yl)-3-(pyrrolidin-1-yl)quinoxaline; NSC47609; AC1L661J; CTK5C4678; AC1Q4WHY; 2-piperidin-1-yl-3-pyrrolidin-1-yl-quinoxaline; MLS002667117; 2-Pyrrolidino-3-piperidino-chinoxalin; HMS3088J16; AR-1C9722;
• NSC-47609
• DTXSID60286782
• 6641-43-6
• CHEMBL1727540
• SMR001556889

• Inchi： 1S/C17H22N4/c1-4-10-20(11-5-1)16-17(21-12-6-7-13-21)19-15-9-3-2-8-14(15)18-16/h2-3,8-9H,1,4-7,10-13H2
• InChI Key： DKJBMZBRYGPDBY-UHFFFAOYSA-N
• SMILES： N1(C2C(=NC3C=CC=CC=3N=2)N2CCCCC2)CCCC1

Computed Properties

• Exact Mass: 282.18466
• Monoisotopic Mass: 282.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26